Cas no 2168482-04-8 (5,5-difluoro-2-methyl-1,3-oxazinane)

• Product Name: 5,5-difluoro-2-methyl-1,3-oxazinane
• CAS No: 2168482-04-8
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• CID: 5950641
• PubChem ID: 165747719
• Update Time: 2025-05-20

5,5-difluoro-2-methyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoro-2-methyl-1,3-oxazinane
• 2168482-04-8
• EN300-1279480

• Inchi： 1S/C5H9F2NO/c1-4-8-2-5(6,7)3-9-4/h4,8H,2-3H2,1H3
• InChI Key： AOYMKMGSDRULSK-UHFFFAOYSA-N
• SMILES： FC1(COC(C)NC1)F

Computed Properties

• Exact Mass: 137.06522023g/mol
• Monoisotopic Mass: 137.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 5,5-difluoro-2-methyl-1,3-oxazinane

5,5-Difluoro-2-Methyl-1,3-Oxazinane: A Comprehensive Overview

The compound 5,5-difluoro-2-methyl-1,3-oxazinane (CAS No 2168482-04-8) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxazinanes, which are six-membered heterocyclic compounds containing one oxygen and one nitrogen atom in the ring structure. The presence of two fluorine atoms at the 5-position and a methyl group at the 2-position introduces interesting electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5,5-difluoro-2-methyl-1,3-oxazinane in drug discovery and material synthesis. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical transformations. For instance, researchers have explored its use as a building block in the synthesis of bioactive molecules with potential therapeutic applications. The fluorine atoms at the 5-position contribute to the molecule's lipophilicity and stability, which are critical properties for drug candidates.

The synthesis of 5,5-difluoro-2-methyl-1,3-oxazinane involves a multi-step process that typically starts with the preparation of a suitable precursor. One common approach is the nucleophilic substitution reaction of a fluorinated intermediate with an appropriate amine or ammonium salt. The methyl group at the 2-position can be introduced through alkylation or acylation reactions, depending on the specific synthetic pathway chosen. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible to researchers.

One of the most intriguing aspects of CAS No 2168482-04-8 is its ability to act as a versatile platform for functionalization. By modifying substituents on the oxazinane ring, chemists can tailor the compound's properties for specific applications. For example, replacing one or both fluorine atoms with other halogens or functional groups can alter its reactivity and compatibility with different reaction conditions. This flexibility has led to its use in various areas, including polymer chemistry and catalysis.

In terms of physical properties, 5,5-difluoro-2-methyl-1,3-oxazinane exhibits a melting point that is consistent with other oxazinane derivatives. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for solution-phase reactions. The molecule's stability under standard conditions also contributes to its utility in laboratory settings.

Recent research has also focused on understanding the electronic properties of CAS No 2168482-04-8 using computational methods. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and reactivity patterns. These studies have revealed that the fluorine atoms play a crucial role in modulating the electron distribution within the molecule, which influences its ability to participate in nucleophilic and electrophilic reactions.

Another area of interest is the potential application of 5,5-difluoro-2-methyl-1,3-oxazinane in green chemistry initiatives. Its ability to undergo transformations under mild reaction conditions aligns with efforts to develop environmentally friendly synthetic routes. Researchers are exploring ways to utilize this compound as an intermediate in processes that minimize waste and reduce energy consumption.

In conclusion, CAS No 2168482-04-8, or 5,5-difluoro-2-methyl-1,3 oxazinane, is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop novel materials and therapies. As research continues to uncover new applications and synthetic strategies for this compound, its role in advancing chemical science will undoubtedly grow.